2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid

• IUPAC Name: 2-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1,3-dioxoisoindole-5-carboxylic acid
• InChI: InChI=1S/C13H9N3O4S2/c1-2-21-13-15-14-12(22-13)16-9(17)7-4-3-6(11(19)20)5-8(7)10(16)18/h3-5H,2H2,1H3,(H,19,20)
• InChI Key: DUZJWEAEAINBRT-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)O
• Molecular Formula: C13H9N3O4S2
• Molecular Weight: 335.4 g/mol

Description

2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid, also known as ETI, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various research applications. ETI is a derivative of the thiadiazole family, which has been extensively studied for their biological and pharmacological properties.

Mechanism of Action

The mechanism of action of 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes, including topoisomerase II and protein kinase C. These enzymes are involved in various cellular processes, including DNA replication and cell division, which are essential for cancer cell growth and survival.
Biochemical and Physiological Effects:
2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid has been found to have several biochemical and physiological effects. In addition to its anti-cancer properties, 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid has been shown to have anti-inflammatory and antioxidant effects. 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid has also been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, which could potentially lead to drug interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. This makes it a potentially safer alternative to traditional chemotherapy drugs, which can cause significant side effects. However, one limitation of using 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid in lab experiments is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research involving 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid. One area of interest is in the development of more efficient synthesis methods for 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid and its derivatives. Additionally, further studies are needed to fully understand the mechanism of action of 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid and its potential applications in the treatment of other diseases, such as inflammatory and autoimmune disorders. Finally, research is needed to determine the optimal dosages and administration routes for 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid in humans.

Scientific Research Applications

2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid has been found to have a wide range of potential applications in scientific research. One of the most promising areas of research is in the field of cancer treatment. 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid has been shown to inhibit the growth of various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, 2-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]-1,3-dioxo-5-isoindolinecarboxylic acid has been found to induce apoptosis, or programmed cell death, in cancer cells.